[1-(1-Phenylpyrazol-4-yl)sulfonylpiperidin-2-yl]-pyrrolidin-1-ylmethanone

• IUPAC Name: [1-(1-phenylpyrazol-4-yl)sulfonylpiperidin-2-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C19H24N4O3S/c24-19(21-11-6-7-12-21)18-10-4-5-13-23(18)27(25,26)17-14-20-22(15-17)16-8-2-1-3-9-16/h1-3,8-9,14-15,18H,4-7,10-13H2
• InChI Key: BYFDWEKHHIIBNS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C(=O)N2CCCC2)S(=O)(=O)C3=CN(N=C3)C4=CC=CC=C4
• Molecular Formula: C19H24N4O3S
• Molecular Weight: 388.5 g/mol

Description

[1-(1-Phenylpyrazol-4-yl)sulfonylpiperidin-2-yl]-pyrrolidin-1-ylmethanone, also known as PSB-603, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of [1-(1-Phenylpyrazol-4-yl)sulfonylpiperidin-2-yl]-pyrrolidin-1-ylmethanone involves the inhibition of specific enzymes and receptors in the body. [1-(1-Phenylpyrazol-4-yl)sulfonylpiperidin-2-yl]-pyrrolidin-1-ylmethanone has been shown to inhibit the activity of the enzyme phosphodiesterase 10A (PDE10A), which is involved in the regulation of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP) signaling pathways. [1-(1-Phenylpyrazol-4-yl)sulfonylpiperidin-2-yl]-pyrrolidin-1-ylmethanone has also been shown to bind to the dopamine D2 receptor, which is involved in the regulation of dopamine signaling in the brain.
Biochemical and Physiological Effects:
[1-(1-Phenylpyrazol-4-yl)sulfonylpiperidin-2-yl]-pyrrolidin-1-ylmethanone has been shown to have various biochemical and physiological effects in the body. In cancer research, [1-(1-Phenylpyrazol-4-yl)sulfonylpiperidin-2-yl]-pyrrolidin-1-ylmethanone has been shown to induce apoptosis and inhibit the growth of cancer cells. In inflammation research, [1-(1-Phenylpyrazol-4-yl)sulfonylpiperidin-2-yl]-pyrrolidin-1-ylmethanone has been shown to reduce the production of inflammatory cytokines and improve tissue healing. In neurological research, [1-(1-Phenylpyrazol-4-yl)sulfonylpiperidin-2-yl]-pyrrolidin-1-ylmethanone has been shown to improve cognitive function and reduce neuroinflammation.

Advantages and Limitations for Lab Experiments

[1-(1-Phenylpyrazol-4-yl)sulfonylpiperidin-2-yl]-pyrrolidin-1-ylmethanone has several advantages for lab experiments, including its high purity and stability. It is also relatively easy to synthesize and has a well-defined mechanism of action. However, [1-(1-Phenylpyrazol-4-yl)sulfonylpiperidin-2-yl]-pyrrolidin-1-ylmethanone has some limitations, including its low solubility in water and limited availability.

Future Directions

There are several future directions for the research and development of [1-(1-Phenylpyrazol-4-yl)sulfonylpiperidin-2-yl]-pyrrolidin-1-ylmethanone. One direction is to investigate its potential therapeutic applications in other diseases, such as cardiovascular disease and metabolic disorders. Another direction is to optimize the synthesis method to improve the yield and purity of the product. Additionally, further research is needed to understand the long-term effects of [1-(1-Phenylpyrazol-4-yl)sulfonylpiperidin-2-yl]-pyrrolidin-1-ylmethanone on the body and its potential side effects.
Conclusion:
In conclusion, [1-(1-Phenylpyrazol-4-yl)sulfonylpiperidin-2-yl]-pyrrolidin-1-ylmethanone is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. The synthesis method has been optimized to improve the yield and purity of the product. [1-(1-Phenylpyrazol-4-yl)sulfonylpiperidin-2-yl]-pyrrolidin-1-ylmethanone has been shown to have activity against various diseases, including cancer, inflammation, and neurological disorders. Its mechanism of action involves the inhibition of specific enzymes and receptors in the body. [1-(1-Phenylpyrazol-4-yl)sulfonylpiperidin-2-yl]-pyrrolidin-1-ylmethanone has several advantages for lab experiments, including its high purity and stability, but also has some limitations. There are several future directions for the research and development of [1-(1-Phenylpyrazol-4-yl)sulfonylpiperidin-2-yl]-pyrrolidin-1-ylmethanone, including investigating its potential therapeutic applications in other diseases and optimizing the synthesis method.

Synthesis Methods

The synthesis of [1-(1-Phenylpyrazol-4-yl)sulfonylpiperidin-2-yl]-pyrrolidin-1-ylmethanone involves a series of chemical reactions that result in the formation of the final product. The starting materials for the synthesis include piperidine, pyrrolidine, and phenylpyrazole. The reaction involves the formation of a sulfonyl chloride intermediate, which is then reacted with piperidine and pyrrolidine to form the final product. The synthesis method has been optimized to improve the yield and purity of the product.

Scientific Research Applications

[1-(1-Phenylpyrazol-4-yl)sulfonylpiperidin-2-yl]-pyrrolidin-1-ylmethanone has been studied extensively for its potential therapeutic applications. It has been shown to have activity against various diseases, including cancer, inflammation, and neurological disorders. In cancer research, [1-(1-Phenylpyrazol-4-yl)sulfonylpiperidin-2-yl]-pyrrolidin-1-ylmethanone has been shown to inhibit the growth of cancer cells and induce apoptosis. In inflammation research, [1-(1-Phenylpyrazol-4-yl)sulfonylpiperidin-2-yl]-pyrrolidin-1-ylmethanone has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. In neurological research, [1-(1-Phenylpyrazol-4-yl)sulfonylpiperidin-2-yl]-pyrrolidin-1-ylmethanone has been shown to improve cognitive function and reduce neuroinflammation.